molecular formula C23H23N3O3 B368404 2-furyl-N-({1-[3-(4-methylphenoxy)propyl]benzimidazol-2-yl}methyl)carboxamide CAS No. 920116-48-9

2-furyl-N-({1-[3-(4-methylphenoxy)propyl]benzimidazol-2-yl}methyl)carboxamide

Cat. No. B368404
CAS RN: 920116-48-9
M. Wt: 389.4g/mol
InChI Key: ZLMVHEIDGHEOKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-furyl-N-({1-[3-(4-methylphenoxy)propyl]benzimidazol-2-yl}methyl)carboxamide is a compound that has been synthesized for its potential application in scientific research. This compound is a benzimidazole derivative that contains a furyl group and a carboxamide group. The synthesis method of this compound involves the reaction of 2-aminobenzimidazole with 4-methylphenyl-3-chloropropyl ether and furfurylamine. The resulting compound has shown potential in various scientific research applications due to its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-furyl-N-({1-[3-(4-methylphenoxy)propyl]benzimidazol-2-yl}methyl)carboxamide involves the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has been found to inhibit the activity of topoisomerase II, which is an enzyme that is involved in DNA replication and cell division. It has also been found to inhibit the activity of cyclin-dependent kinases, which are proteins that regulate the cell cycle.
Biochemical and Physiological Effects:
2-furyl-N-({1-[3-(4-methylphenoxy)propyl]benzimidazol-2-yl}methyl)carboxamide has been found to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis, which is a process of programmed cell death. It has also been found to inhibit the production of certain cytokines, which are proteins that are involved in the immune response. This compound has also been found to have anti-angiogenic properties, which means that it can inhibit the formation of blood vessels that are necessary for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-furyl-N-({1-[3-(4-methylphenoxy)propyl]benzimidazol-2-yl}methyl)carboxamide in lab experiments include its high purity and high yield. This compound is also stable and can be easily synthesized using the optimized synthesis method. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to dissolve in certain solvents.

Future Directions

There are several future directions for the research and development of 2-furyl-N-({1-[3-(4-methylphenoxy)propyl]benzimidazol-2-yl}methyl)carboxamide. One direction is to further investigate the mechanism of action of this compound and its potential applications in cancer research. Another direction is to develop more efficient synthesis methods for this compound that can improve its solubility and yield. Additionally, future research can focus on the development of derivatives of this compound that can have improved anti-cancer properties and reduced toxicity.

Synthesis Methods

The synthesis method of 2-furyl-N-({1-[3-(4-methylphenoxy)propyl]benzimidazol-2-yl}methyl)carboxamide involves the reaction of 2-aminobenzimidazole with 4-methylphenyl-3-chloropropyl ether and furfurylamine. The reaction takes place in the presence of a base and a solvent. The resulting compound is then purified through recrystallization to obtain the final product. This synthesis method has been optimized to yield a high purity and high yield of the compound.

Scientific Research Applications

2-furyl-N-({1-[3-(4-methylphenoxy)propyl]benzimidazol-2-yl}methyl)carboxamide has shown potential in various scientific research applications. One of the main applications of this compound is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been found to have anti-inflammatory properties and can be used in the treatment of inflammatory diseases.

properties

IUPAC Name

N-[[1-[3-(4-methylphenoxy)propyl]benzimidazol-2-yl]methyl]furan-2-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H23N3O3/c1-17-9-11-18(12-10-17)28-15-5-13-26-20-7-3-2-6-19(20)25-22(26)16-24-23(27)21-8-4-14-29-21/h2-4,6-12,14H,5,13,15-16H2,1H3,(H,24,27)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZLMVHEIDGHEOKN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)OCCCN2C3=CC=CC=C3N=C2CNC(=O)C4=CC=CO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H23N3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

389.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-furyl-N-({1-[3-(4-methylphenoxy)propyl]benzimidazol-2-yl}methyl)carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.